1-Methyl-4-cyclohexylpiperazine

• Molecular Formula: C11H22N2
• Molecular Weight: 182.31 g/mol
• IUPAC Name: 1-cyclohexyl-4-methylpiperazine
• InChI: InChI=1S/C11H22N2/c1-12-7-9-13(10-8-12)11-5-3-2-4-6-11/h11H,2-10H2,1H3
• InChI Key: GYPOLRIBHDXZAV-UHFFFAOYSA-N
• Canonical SMILES: CN1CCN(CC1)C2CCCCC2

Description

1-Methyl-4-cyclohexylpiperazine is a useful research compound. Its molecular formula is C11H22N2 and its molecular weight is 182.31 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

A 100 mL flask was charged with 3.02 g of cyclohexanone, 3.19 g of 1-methylpiperazine, 25 mL of ethanol, 3 drops of concentrated sulfuric acid and a catalytic amount of Pd/C, typically 5 mol %. A balloon filled with hydrogen gas was attached. After stirring for 4 days the reaction mixture was filtered through Celite and concentrated to give 2.91 g of 1-methyl-4-cyclohexylpiperazine.

Synthesis routes and methods II

Procedure details

A 500 mL steel bomb hydrogenator was charged with 38 g of 1-methyl-4-phenylpiperazine, 200 mL of degassed ethanol, and 4 g of a ruthenium 5% on carbon catalyst. The flask was evacuated and purged with hydrogen gas twice, the second time leaving the flask at 800 psig (5620 kPa). The reaction mixture was then heated to 120° C. and left overnight. The next morning the pressure in the flask had decreased significantly; the reaction was cooled, re-pressurized and again brought up to temperature. This was repeated until a minimal pressure decrease was noticed. The reaction mixture was then passed through a thin pad of celite producing a liquid that was subsequently distilled to give 37 g of 1-methyl-4-cyclohexylpiperazine.